Cas no 16206-71-6 (14a-Morphinan-6a-ol, 7,8-didehydro-4,5a-epoxy-3-methoxy-17-methyl-,hydrobromide (8CI))

• Product Name: 14a-Morphinan-6a-ol, 7,8-didehydro-4,5a-epoxy-3-methoxy-17-methyl-,hydrobromide (8CI)
• CAS No: 16206-71-6
• MF: C₁₈H₂₂BrNO₃
• MW: 380.276184558868
• CID: 159494
• PubChem ID: 5492982
• Update Time: 2025-04-19

14a-Morphinan-6a-ol, 7,8-didehydro-4,5a-epoxy-3-methoxy-17-methyl-,hydrobromide (8CI) Chemical and Physical Properties

Names and Identifiers

• 14a-Morphinan-6a-ol, 7,8-didehydro-4,5a-epoxy-3-methoxy-17-methyl-,hydrobromide (8CI)
• (4R,4aS,7S,7aR,12bS)-9-methoxy-3-methyl-2,4,4a,7,7a,13-hexahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinoline-7-ol,hydrobromide
• DTXSID20167306
• (+)-3-Methoxy-6-alpha-hydroxy-4,5-alpha-epoxy-delta(sup 7)-N-methylisomorphinan HBr
• trans-Codeine hydrobromide
• 16206-71-6
• 14-alpha-Morphinan-6-alpha-ol, 7,8-didehydro-4,5-alpha-epoxy-3-methoxy-17-methyl-, hydrobromide

• Inchi： 1S/C18H21NO3.BrH/c1-19-8-7-18-11-4-5-13(20)17(18)22-16-14(21-2)6-3-10(15(16)18)9-12(11)19;/h3-6,11-13,17,20H,7-9H2,1-2H3;1H/t11-,12-,13+,17+,18+;/m1./s1
• InChI Key： XOXNTPXYPCJBHI-WKGHHLRDSA-N
• SMILES： Br.O1C2=C(C=CC3C[C@@H]4[C@H]5C=C[C@@H]([C@H]1[C@@]5(C=32)CCN4C)O)OC

Computed Properties

• Exact Mass: 379.07831g/mol
• Monoisotopic Mass: 379.07831g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 509
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Morphinans Morphinans
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Morphinans